Cas no 62148-28-1 (1H-Naphth[1,2-d]imidazole, 5-bromo-2-methyl-)
62148-28-1 structure
Product Name:1H-Naphth[1,2-d]imidazole, 5-bromo-2-methyl-
CAS No:62148-28-1
MF:C12H9BrN2
MW:261.117261648178
CID:456360
PubChem ID:12379406
Update Time:2025-04-19
1H-Naphth[1,2-d]imidazole, 5-bromo-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Naphth[1,2-d]imidazole, 5-bromo-2-methyl-
- 5-bromo-2-methyl-3H-benzo[e]benzimidazole
- 62148-28-1
- 5-Bromo-2-methyl-3H-naphtho[1,2-d]imidazole
- DTXSID30495369
-
- Inchi: 1S/C12H9BrN2/c1-7-14-11-6-10(13)8-4-2-3-5-9(8)12(11)15-7/h2-6H,1H3,(H,14,15)
- InChI Key: XTRXGCDIWKTUIG-UHFFFAOYSA-N
- SMILES: BrC1=CC2=C(C3C=CC=CC=31)N=C(C)N2
Computed Properties
- Exact Mass: 259.99497
- Monoisotopic Mass: 259.99491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.68
1H-Naphth[1,2-d]imidazole, 5-bromo-2-methyl- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
62148-28-1 (1H-Naphth[1,2-d]imidazole, 5-bromo-2-methyl-) Related Products
- 1848-84-6(2-Ethylbenzimidazole)
- 3314-30-5(1H-1,3-benzodiazole-2-carbaldehyde)
- 615-15-6(2-methyl-1H-1,3-benzodiazole)
- 4857-01-6(2-(1H-1,3-benzodiazol-2-yl)ethan-1-ol)
- 4856-97-7((1H-1,3-benzodiazol-2-yl)methanol)
- 312-73-2(2-(trifluoromethyl)-1H-1,3-benzodiazole)
- 51-17-2(Benzimidazole)
- 4414-88-4(2-(1H-benzimidazol-2-yl)acetonitrile)
- 705-09-9(2-(difluoromethyl)-1H-1,3-benzodiazole)
- 716-79-0(2-Phenyl-1H-benzimidazole)
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